Cas no 2667-20-1 (Potassium O-methyl Dithiocarbonate)

Potassium O-methyl dithiocarbonate (CH₃OCS₂K) is a potassium salt of O-methyl dithiocarbonic acid, primarily used as an intermediate in organic synthesis and agrochemical applications. Its key advantages include its reactivity as a nucleophile and its utility in the preparation of dithiocarbamate derivatives, which are valuable in pesticide and herbicide formulations. The compound exhibits good solubility in polar solvents, facilitating its use in homogeneous reaction systems. Its stability under controlled conditions ensures consistent performance in synthetic processes. Potassium O-methyl dithiocarbonate is also employed in coordination chemistry and as a ligand precursor, offering versatility in metal-complexation reactions. Proper handling and storage are essential due to its sensitivity to moisture and air.

Potassium O-methyl Dithiocarbonate structure

2667-20-1 structure

Product Name:Potassium O-methyl Dithiocarbonate

CAS No:2667-20-1

MF:C₂H₃KOS₂

MW:146.27291893959

MDL:MFCD01880294

CID:257667

PubChem ID:11309586

Update Time:2025-10-29

Potassium O-methyl Dithiocarbonate Chemical and Physical Properties

Names and Identifiers

- Carbonodithioic acid,O-methyl ester, potassium salt (9CI)
- Potassium methyl xanthogenate
- 34520-64-4
- O-Methyl potassium dithiocarbonate
- Potassium O-methyl xanthate
- DTXSID801034432
- NSC 4849
- potassium methyl xanthate
- CARBONIC ACID, DITHIO-, O-METHYL ESTER, POTASSIUM SALT
- Carbonodithioic acid, O-methyl ester, potassium salt
- potassium (methoxycarbonothioyl)sulfide
- E86979
- Potassium methylxanthate
- Methylxanthic acid, Potassium salt
- Dithiocarbonic acid O-methyl ester potassium salt
- AKOS006229914
- Xanthic acid, methyl-, potassium salt
- PEEXCRJDFUVJRT-UHFFFAOYSA-M
- MFCD01880294
- Potassium O-methyl dithiocarbonate
- BDBM50004941
- potassium;methoxymethanedithioate
- CHEMBL2380737
- potassium O-methyl carbonodithioate
- AI3-20308
- 2667-20-1
- O-Methyl potassium xanthate
- SCHEMBL476491
- Potassium O-methyl Dithiocarbonate
- MDL： MFCD01880294
- Inchi： 1S/C2H4OS2.K/c1-3-2(4)5;/h1H3,(H,4,5);/q;+1/p-1
- InChI Key： PEEXCRJDFUVJRT-UHFFFAOYSA-M
- SMILES： [K+].[S-]C(OC)=S

Computed Properties

Exact Mass: 145.92623855g/mol
Monoisotopic Mass: 145.92623855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 46.8
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.3Å²

Potassium O-methyl Dithiocarbonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P698120-100mg	Potassium O-methyl Dithiocarbonate	2667-20-1		100mg	$ 173.00	2023-09-06
TRC	P698120-250mg	Potassium O-methyl Dithiocarbonate	2667-20-1		250mg	$ 397.00	2023-09-06
TRC	P698120-500mg	Potassium O-methyl Dithiocarbonate	2667-20-1		500mg	$ 770.00	2023-09-06
TRC	P698120-1g	Potassium O-methyl Dithiocarbonate	2667-20-1		1g	$ 1030.00	2022-06-03
TRC	P698120-1000mg	Potassium O-methyl Dithiocarbonate	2667-20-1		1g	$1258.00	2023-05-17
eNovation Chemicals LLC	Y0994817-1g	potassium O-methyl carbonodithioate	2667-20-1	95%	1g	$780	2024-08-02
eNovation Chemicals LLC	Y0994817-1g	potassium O-methyl carbonodithioate	2667-20-1	95%	1g	$780	2025-02-18
eNovation Chemicals LLC	Y0994817-1g	potassium O-methyl carbonodithioate	2667-20-1	95%	1g	$780	2025-03-01